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Compound of Interest

Compound Name: 163560-19-8

CAS No.: 163560-19-8

Cat. No.: B612756

Get Quote

Introduction: The Significance of the AMARA
Peptide in Kinase Research
The AMARA peptide is a synthetic peptide that has become an indispensable tool for

researchers investigating cellular signaling, particularly pathways regulated by AMP-activated

protein kinase (AMPK) and Salt-inducible kinases (SIKs).[1][2][3][4][5] Its sequence, H-Ala-Met-

Ala-Arg-Ala-Ala-Ser-Ala-Ala-Ala-Leu-Ala-Arg-Arg-Arg-OH (AMARAASAAALARRR), contains

the minimal phosphorylation site for AMPK and is recognized by all AMPK subfamily kinases.[6]

[7][8] This specificity makes it a widely used substrate for measuring the activity of AMPK and

related kinases, providing a reliable method to probe the intricate mechanisms of cellular

energy sensing and metabolic regulation.[6][9][10]

Physicochemical Properties
A thorough understanding of the AMARA peptide's physical and chemical characteristics is

fundamental to its effective application in experimental settings.
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Property Value Source(s)

CAS Number 163560-19-8 [1][2][11]

Molecular Formula C62H115N27O17S [1][2][11][12]

Molecular Weight 1542.81 g/mol [1][2][11][12]

Amino Acid Sequence AMARAASAAALARRR [6][7][8]

Purity Typically >95% by HPLC [6][7]

Appearance Lyophilized white powder [7]

Solubility

Soluble in dilute acidic

solutions and water.[1][6] Can

be dissolved in 25mM Tris-HCl

buffer (pH 7.5).[7]

Storage

Store lyophilized powder at

-20°C for up to one year.[1][7]

[8] Once reconstituted, aliquot

and store at -20°C or -80°C to

avoid repeated freeze-thaw

cycles.[3]

Mechanism of Action: A Substrate for Key Cellular
Regulators
The primary utility of the AMARA peptide lies in its role as a specific substrate for a critical

family of protein kinases.

The AMPK Signaling Pathway
AMPK is a central regulator of cellular energy homeostasis.[13] It acts as a sensor of cellular

energy status, being activated during periods of metabolic stress when the ratio of AMP/ATP

increases.[13] Once activated, AMPK initiates a cascade of events aimed at restoring energy

balance by stimulating catabolic pathways that generate ATP and inhibiting anabolic pathways

that consume ATP.[13]
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The AMARA peptide serves as an artificial substrate that mimics a natural target of AMPK. The

serine residue within the AMARA sequence is the specific site of phosphorylation by activated

AMPK. By measuring the rate of phosphate incorporation into the AMARA peptide, researchers

can quantify the enzymatic activity of AMPK in a given sample.
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Caption: AMPK activation by cellular stress and subsequent phosphorylation of the AMARA

peptide.

SIK Family Kinases
The AMARA peptide is also a recognized substrate for Salt-inducible kinases (SIKs), which are

members of the AMPK-related kinase family.[3][6] This broader substrate specificity should be

considered when designing experiments and interpreting results, as the measured kinase

activity may not be solely attributable to AMPK if SIKs are also active in the experimental

system.

Experimental Protocol: Measuring AMPK Activity
Using the AMARA Peptide
This protocol outlines a standard in vitro kinase assay to determine AMPK activity.

Materials:

AMARA peptide

Recombinant active AMPK

Kinase assay buffer (e.g., 40 mM HEPES, pH 7.4, 80 mM NaCl, 5 mM MgCl2, 1 mM DTT)

[γ-³²P]ATP or a non-radioactive detection system (e.g., ADP-Glo™ Kinase Assay)

ATP solution

Phosphoric acid (for radioactive assays)

P81 phosphocellulose paper (for radioactive assays)

Scintillation counter and vials (for radioactive assays)

Procedure:
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Prepare the AMARA Peptide Stock Solution: Reconstitute the lyophilized AMARA peptide in

sterile, nuclease-free water or a suitable buffer (e.g., 25 mM Tris-HCl, pH 7.5) to a stock

concentration of 1 mg/mL.[7] Mix gently to dissolve. Store aliquots at -20°C.

Set Up the Kinase Reaction:

In a microcentrifuge tube, prepare the reaction mixture by adding the following

components in order:

Kinase assay buffer

AMARA peptide (to a final concentration of 200 µM)

The sample containing AMPK (e.g., cell lysate, immunoprecipitated kinase, or purified

recombinant AMPK)

Pre-incubate the mixture at 30°C for 5 minutes to allow the temperature to equilibrate.

Initiate the Reaction:

Start the kinase reaction by adding [γ-³²P]ATP (to a final concentration of 100 µM, with a

specific activity of ~500 cpm/pmol) or the appropriate reagents for a non-radioactive

assay.

Incubate the reaction at 30°C for 10-20 minutes. The optimal incubation time may need to

be determined empirically.

Stop the Reaction:

For radioactive assays, terminate the reaction by spotting a portion of the reaction mixture

onto a P81 phosphocellulose paper.

Immediately place the P81 paper into a beaker containing 0.75% phosphoric acid.

Wash and Quantify (Radioactive Assay):

Wash the P81 papers three times for 5-10 minutes each in 0.75% phosphoric acid to

remove unincorporated [γ-³²P]ATP.
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Perform a final wash with acetone to dry the papers.

Place the dried P81 papers into scintillation vials, add scintillation fluid, and measure the

incorporated radioactivity using a scintillation counter.

Data Analysis:

Calculate the amount of phosphate incorporated into the AMARA peptide based on the

specific activity of the [γ-³²P]ATP.

Express the kinase activity as pmol of phosphate transferred per minute per milligram of

protein (pmol/min/mg).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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